Dysprosium(III) oxalate xhydrate
Overview
Description
Dysprosium(III) Oxalate Hydrate is generally immediately available in most volumes . It is a powder with the formula Dy2(C2O4)3 • xH2O . It is highly insoluble in water and converts to the oxide when heated (calcined) .
Molecular Structure Analysis
The molecular structure of Dysprosium(III) Oxalate Hydrate reveals that the nine-coordinated Dy(III) ions reside in a slightly distorted tricapped trigonal prism . This compound is formulated as [Dy(C2O4)1.5(H2O)3]n·2nH2O .Chemical Reactions Analysis
Dysprosium(III) Oxalate Hydrate is highly insoluble in water and converts to the oxide when heated (calcined) . It has been observed that a 2D oxalate-bridged dysprosium(III) layer exhibits two slow magnetic relaxation processes under an applied magnetic field of 700 Oe .Physical And Chemical Properties Analysis
Dysprosium(III) Oxalate Hydrate is a powder that is highly insoluble in water . It converts to the oxide when heated (calcined) . The compound is generally immediately available in most volumes .Scientific Research Applications
Transducer Material
Dysprosium ions have been used in the synthesis of epoxy resin polymer composite (ERPC) panels, which are promising materials for practical use as transducer material devices . The addition of dysprosium ions significantly impacts the ERP structure, and the prepared ERPC panels doped with dysprosium ion filler samples show potential for use in transducers .
Structural, Optical, and Dielectric Characteristics
Dysprosium ions affect the structural, optical, and dielectric characteristics of epoxy resin polymer composite panels . The absorption edge shifts to lower photon energy sides with increasing wt% dysprosium ion . This property can be utilized in various applications that require control over these characteristics.
Slow Magnetic Relaxation
Dysprosium(III) ions are used in the construction of a three-dimensional metal–organic framework, which displays two-step thermal magnetic relaxation . This property makes it a potential candidate for use in high-density information storage, quantum computing, and spintronics .
High Thermal Stability
Dysprosium(III) oxalate hydrate is known for its high thermal stability . This makes it suitable for applications that require materials to withstand high temperatures without losing their properties.
. These compositions improve both optical quality and usefulness as scientific standards .
Insolubility in Water
Dysprosium(III) oxalate hydrate is highly insoluble in water . This property can be useful in various applications where water resistance is required.
Safety and Hazards
Mechanism of Action
Target of Action
Dysprosium(III) oxalate hydrate, also known as Dysprosium(3+);oxalate;hydrate or Dysprosium(III) oxalate xhydrate, is a compound that primarily targets the magnetic properties of materials . It is often used in the development of advanced optical formulations due to its unique emission wavelengths .
Mode of Action
The compound interacts with its targets through its magnetic properties . It exhibits two slow magnetic relaxation processes when applied to a magnetic field of 700 Oe . This interaction results in changes in the magnetic properties of the material it is applied to .
Biochemical Pathways
It is known that the compound plays a role in themagnetic properties of materials and can influence their optical characteristics .
Pharmacokinetics
It is known that the compound ishighly insoluble in water
Result of Action
The primary result of Dysprosium(III) oxalate hydrate’s action is the alteration of the magnetic properties of the materials it is applied to . This can have various effects at the molecular and cellular level, depending on the specific application.
Action Environment
The action of Dysprosium(III) oxalate hydrate can be influenced by environmental factors. For example, the compound converts to the oxide when heated (calcined) . This suggests that temperature can significantly impact the compound’s action, efficacy, and stability.
properties
IUPAC Name |
dysprosium(3+);oxalate;hydrate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C2H2O4.2Dy.H2O/c3*3-1(4)2(5)6;;;/h3*(H,3,4)(H,5,6);;;1H2/q;;;2*+3;/p-6 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSUALEGWIZCPCI-UHFFFAOYSA-H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].O.[Dy+3].[Dy+3] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Dy2O13 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
607.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dysprosium(III) oxalate hydrate | |
CAS RN |
58176-69-5 |
Source
|
| Record name | Dysprosium(III) oxalate hydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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